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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B607809 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

GSK2837808A, with a specific focus on addressing solubility issues in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of GSK2837808A in DMSO?

A1: GSK2837808A generally exhibits good solubility in DMSO. However, the reported

maximum concentration can vary between suppliers and batches. Data from various sources

indicates solubility in the range of 30 mg/mL to 100 mg/mL.[1][2] It is crucial to consult the

certificate of analysis for the specific batch you are using.

Q2: I'm observing a precipitate after adding my GSK2837808A DMSO stock to aqueous media.

What is happening?

A2: This is a common issue when a compound that is highly soluble in an organic solvent like

DMSO is introduced into an aqueous buffer where its solubility is significantly lower. The

precipitate is likely the compound crashing out of solution.

Q3: What is the mechanism of action for GSK2837808A?

A3: GSK2837808A is a potent and selective inhibitor of lactate dehydrogenase A (LDHA) and,

to a lesser extent, lactate dehydrogenase B (LDHB).[2][3][4][5] By inhibiting LDHA, it blocks the

conversion of pyruvate to lactate, a key step in aerobic glycolysis. This leads to a reduction in

lactate production and can induce apoptosis in certain cancer cells.[2]
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Troubleshooting Guide: GSK2837808A Solubility in
DMSO
This guide addresses common issues encountered when preparing and using GSK2837808A
solutions in DMSO for in vitro experiments.

Issue 1: Difficulty Dissolving GSK2837808A Powder in
DMSO

Possible Cause 1: Suboptimal DMSO Quality. DMSO is hygroscopic and can absorb

moisture from the air, which can significantly reduce the solubility of many compounds.[2]

Solution: Use fresh, anhydrous, research-grade DMSO. Avoid using DMSO from a bottle

that has been opened multiple times over a long period.

Possible Cause 2: Insufficient Mixing. The compound may require more energy to fully

dissolve.

Solution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is still not fully dissolved, sonicate the solution in a water bath for 5-10

minutes.[4] Be mindful of potential heating and its effect on compound stability.

Gentle warming (e.g., to 37°C) can also aid dissolution, but ensure the compound is

heat-stable.[6]

Issue 2: Precipitate Formation Upon Dilution in Aqueous
Media

Possible Cause: Low Aqueous Solubility. GSK2837808A is sparingly soluble in aqueous

buffers.[7] When the DMSO stock is diluted, the compound's concentration may exceed its

solubility limit in the final aqueous solution.

Solution 1: Optimize Final DMSO Concentration. Keep the final concentration of DMSO in

your cell culture media or assay buffer as low as possible, typically below 0.5%, to
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minimize solvent-induced toxicity. However, a slightly higher concentration (e.g., up to 1%)

may be necessary to maintain compound solubility. It is critical to run a vehicle control with

the same final DMSO concentration to account for any effects of the solvent on the cells.

[8]

Solution 2: Serial Dilutions in DMSO. If you are performing a dose-response experiment, it

is best to make serial dilutions of your compound in 100% DMSO first. Then, add a small,

consistent volume of each DMSO dilution to your aqueous media to achieve the final

desired concentrations.[8]

Solution 3: Pre-condition the Aqueous Media. A technique that can improve solubility is to

first add a volume of DMSO to your aqueous media that is close to your final desired

concentration. Then, add the concentrated compound stock in DMSO to this pre-

conditioned media with gentle stirring.[8]

Quantitative Data Summary
The following table summarizes the reported solubility of GSK2837808A in various solvents.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source(s)

DMSO 100 153.93 [2][9]

DMSO 64.96 100

DMSO 50 -

DMSO 30 - [1]

DMSO:PBS (pH 7.2)

(1:2)
0.33 - [1]

Water Insoluble - [2][9]

Ethanol
Insoluble/Slightly

Soluble
- [1][2][9]

Note: The molecular weight of GSK2837808A is approximately 649.62 g/mol .
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Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK2837808A Stock
Solution in DMSO

Materials: GSK2837808A powder, anhydrous research-grade DMSO, sterile microcentrifuge

tubes.

Calculation: Based on a molecular weight of 649.62 g/mol , to prepare a 10 mM solution, you

will need 6.496 mg of GSK2837808A per 1 mL of DMSO.

Procedure: a. Weigh out the required amount of GSK2837808A powder in a sterile

microcentrifuge tube. b. Add the calculated volume of anhydrous DMSO. c. Vortex the tube

for 2-3 minutes until the powder is completely dissolved. d. If necessary, sonicate the tube in

a water bath for 5-10 minutes. e. Store the stock solution at -20°C or -80°C in small aliquots

to avoid repeated freeze-thaw cycles.[10]

Protocol 2: Cell-Based Assay for Lactate Production
Inhibition
This protocol is adapted from methodologies described for measuring the effect of

GSK2837808A on cancer cell lines.[2][9]

Cell Seeding: Seed cancer cells (e.g., Snu398 or MDA-MB-453) in a multi-well plate at a

density that will allow for logarithmic growth during the experiment. Allow the cells to adhere

overnight.

Compound Preparation: Prepare serial dilutions of your GSK2837808A stock solution in

100% DMSO.

Treatment: a. Carefully remove the culture medium from the wells. b. Add fresh medium

containing the desired final concentrations of GSK2837808A and a consistent final

concentration of DMSO (e.g., 0.1%). Include a vehicle control (DMSO only). c. Incubate the

cells for the desired time period (e.g., 6 to 24 hours).

Lactate Measurement: a. Collect the cell culture medium from each well. b. Measure the

lactate concentration in the medium using a commercially available lactate assay kit or a
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biochemistry analyzer.[2][9]

Data Analysis: Normalize the lactate concentration to the cell number or total protein content

in each well.
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Caption: Mechanism of action of GSK2837808A in inhibiting LDHA.
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Caption: Workflow for a cell-based lactate production assay.
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Caption: Troubleshooting flowchart for GSK2837808A solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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